![molecular formula C16H21ClN2O5S B5203141 2-chloro-5-(4-morpholinylsulfonyl)-N-(tetrahydro-2-furanylmethyl)benzamide](/img/structure/B5203141.png)
2-chloro-5-(4-morpholinylsulfonyl)-N-(tetrahydro-2-furanylmethyl)benzamide
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Overview
Description
2-chloro-5-(4-morpholinylsulfonyl)-N-(tetrahydro-2-furanylmethyl)benzamide is a chemical compound that has been of great interest to researchers due to its potential applications in the field of medicinal chemistry. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for the development of new drugs. In
Mechanism of Action
The mechanism of action of 2-chloro-5-(4-morpholinylsulfonyl)-N-(tetrahydro-2-furanylmethyl)benzamide is not fully understood. However, it has been proposed that this compound may act by inhibiting the activity of certain enzymes or signaling pathways involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit angiogenesis. This compound has also been found to have neuroprotective effects and may be useful in the treatment of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 2-chloro-5-(4-morpholinylsulfonyl)-N-(tetrahydro-2-furanylmethyl)benzamide in lab experiments is its ability to exhibit a range of biological activities. This makes it a promising candidate for the development of new drugs. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for research on 2-chloro-5-(4-morpholinylsulfonyl)-N-(tetrahydro-2-furanylmethyl)benzamide. One direction is to further investigate its mechanism of action and identify the specific enzymes or signaling pathways that it targets. Another direction is to optimize its therapeutic potential by developing derivatives or analogs with improved efficacy and selectivity. Additionally, this compound may be useful in the development of new imaging agents for the diagnosis and monitoring of various diseases.
Synthesis Methods
The synthesis of 2-chloro-5-(4-morpholinylsulfonyl)-N-(tetrahydro-2-furanylmethyl)benzamide involves the reaction of 2-chloro-5-nitrobenzoic acid with morpholine and sodium hydride in dimethylformamide. The resulting intermediate is then treated with tetrahydro-2-furanmethanamine and sulfonyl chloride to yield the final product.
Scientific Research Applications
2-chloro-5-(4-morpholinylsulfonyl)-N-(tetrahydro-2-furanylmethyl)benzamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-angiogenic effects. This compound has also been investigated for its potential use in the treatment of various diseases, such as cancer, Alzheimer's disease, and inflammatory disorders.
properties
IUPAC Name |
2-chloro-5-morpholin-4-ylsulfonyl-N-(oxolan-2-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21ClN2O5S/c17-15-4-3-13(25(21,22)19-5-8-23-9-6-19)10-14(15)16(20)18-11-12-2-1-7-24-12/h3-4,10,12H,1-2,5-9,11H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPMBOCYXYGKFOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC(=O)C2=C(C=CC(=C2)S(=O)(=O)N3CCOCC3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21ClN2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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